Cas no 2228676-24-0 (5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine
• CAS No: 2228676-24-0
• MF: C₉H₇BrF₃N
• MW: 266.057791948318
• CID: 6162696
• PubChem ID: 165629952
• Update Time: 2025-07-21

5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine
• EN300-1958180
• 2228676-24-0

• Inchi： 1S/C9H7BrF3N/c1-6(4-10)7-2-3-8(14-5-7)9(11,12)13/h2-3,5H,1,4H2
• InChI Key： UGLVNHWBQFDODG-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=CN=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 264.97140g/mol
• Monoisotopic Mass: 264.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine

Introduction to 5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine (CAS No. 2228676-24-0)

5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine, identified by its CAS number 2228676-24-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic molecule combines a pyridine core with functional groups that make it a versatile intermediate in synthetic chemistry. The presence of a bromopropenyl side chain and a trifluoromethyl group imparts unique reactivity and electronic properties, making it valuable for developing novel bioactive molecules.

The compound's structure is characterized by a pyridine ring substituted at the 5-position with a 3-bromoprop-1-en-2-yl group, while the 2-position is adorned with a trifluoromethyl moiety. This arrangement not only enhances its solubility in organic solvents but also influences its interaction with biological targets. The bromopropenyl moiety, in particular, serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The trifluoromethyl group, on the other hand, is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. Its electron-withdrawing nature increases the compound's overall hydrophobicity, which can be advantageous for membrane permeability and target engagement. Recent studies have highlighted the role of trifluoromethylated compounds in enhancing pharmacological activity across various therapeutic areas, including oncology and anti-inflammatory treatments.

In the context of medicinal chemistry, 5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine has been explored as a key intermediate in the synthesis of kinase inhibitors and other small-molecule drugs. The pyridine scaffold is particularly prevalent in pharmacophores due to its ability to form hydrogen bonds and coordinate with metal ions, which are critical for enzyme inhibition. For instance, derivatives of this compound have shown promise in targeting protein kinases involved in cancer pathways.

Recent advancements in computational chemistry have further elucidated the potential of this molecule. Molecular docking studies suggest that the combination of the bromopropenyl and trifluoromethyl groups allows for optimal binding interactions with biological targets. The trifluoromethyl group enhances van der Waals interactions, while the double bond and bromine atom provide steric and electronic modulation. Such insights have guided the design of next-generation inhibitors with improved selectivity and efficacy.

The agrochemical sector has also recognized the utility of 5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine. Its structural features make it a suitable precursor for developing novel pesticides and herbicides. The pyridine ring is a common motif in agrochemicals due to its ability to interact with biological targets in plants and pests. Additionally, the presence of halogenated substituents often enhances bioactivity by improving binding affinity and resistance to degradation.

From a synthetic perspective, this compound serves as a building block for more complex molecules. The bromopropenyl group can be readily transformed into various functionalized side chains through palladium-catalyzed reactions. This flexibility allows chemists to tailor the molecule's properties for specific applications. For example, introducing nitrogen-containing heterocycles or other pharmacophoric elements can lead to compounds with enhanced biological activity.

The pharmaceutical industry has shown particular interest in derivatives of this compound due to their potential therapeutic applications. Researchers have synthesized analogs that exhibit inhibitory effects on enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These kinases are implicated in various diseases, making them attractive drug targets. The structural features of 5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine contribute to its efficacy by optimizing interactions with these enzymes' active sites.

In conclusion, 5-(3-bromoprop-1-en-2-yl)-2-(trifluoromethyl)pyridine (CAS No. 2228676-24-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse applications, from drug development to pesticide design. The combination of a pyridine core with functionalized side chains makes it an invaluable intermediate for synthetic chemists. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow further.